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Abstract

Candicine chloride, a quaternary ammonium salt, is a naturally occurring alkaloid found in a
variety of plant species, including cacti and barley.[1] Chemically designated as 2-(4-
hydroxyphenyl)-N,N,N-trimethylethanaminium chloride, it is the N,N,N-trimethyl derivative of the
biogenic amine tyramine.[1] This guide provides a comprehensive overview of the chemical
properties, synthesis, pharmacology, and toxicology of candicine chloride, with a focus on its
mechanism of action as a neuromuscular blocking agent. Detailed experimental protocols and
guantitative data are presented to support further research and development.

Physicochemical Properties

Candicine chloride is a colorless solid that is highly soluble in water.[1] Its chemical and
physical properties are summarized in Table 1.
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Property Value Source

2-(4-hydroxyphenyl)-N,N,N-
IUPAC Name trimethylethan-1-aminium

chloride

N,N,N-Trimethyltyramine
Synonyms chloride, Hordenine [2]

methochloride

CAS Number 3761-58-8 [1]
Molecular Formula C11H1sCINO [3]
Molecular Weight 215.72 g/mol [3]
Melting Point 285 °C (decomposition) [1]

N Highly soluble in water;
Solubility ) [11[2]
Soluble in DMSO (50 mg/mL)

Synthesis and Biosynthesis
Biosynthesis

Candicine is biosynthesized in plants from the amino acid tyrosine. The biosynthetic pathway
involves the decarboxylation of tyrosine to tyramine, followed by a stepwise N-methylation
catalyzed by N-methyltransferase enzymes. Tyramine is first methylated to N-methyltyramine
(hordenine), which is then further methylated to form the quaternary ammonium cation,
candicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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